Cas no 1396784-10-3 (2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1396784-10-3
• MF: C₂₃H₂₉N₃O₂S
• MW: 411.560264348984
• CID: 5846045
• PubChem ID: 71786483
• Update Time: 2025-05-20

2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide
• AKOS024534916
• F6178-3323
• 2-(4-propan-2-ylsulfanylphenyl)-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]acetamide
• VU0534357-1
• 2-[4-(propan-2-ylsulfanyl)phenyl]-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}acetamide
• 1396784-10-3
• N-((1-isonicotinoylpiperidin-4-yl)methyl)-2-(4-(isopropylthio)phenyl)acetamide

• Inchi： 1S/C23H29N3O2S/c1-17(2)29-21-5-3-18(4-6-21)15-22(27)25-16-19-9-13-26(14-10-19)23(28)20-7-11-24-12-8-20/h3-8,11-12,17,19H,9-10,13-16H2,1-2H3,(H,25,27)
• InChI Key： OWPKPTHYOUTORK-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=CC(=CC=1)CC(NCC1CCN(C(C2C=CN=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 411.19804835g/mol
• Monoisotopic Mass: 411.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.6Ų

Additional information on 2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide

Introduction to Compound with CAS No. 1396784-10-3 and Its Applications in Chemical Biology

Compound with the CAS number 1396784-10-3 is a fascinating molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 2-4-(propan-2-ylsulfanyl)phenyl-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide, exhibits a complex structure that suggests potential applications in various biological and pharmaceutical contexts. The intricate arrangement of functional groups, including the propan-2-ylsulfanyl moiety and the pyridine-4-carbonyl group, makes this compound a subject of interest for researchers exploring novel therapeutic agents.

The< strong>propan-2-ylsulfanyl group is particularly noteworthy as it can influence the compound's solubility, reactivity, and interactions with biological targets. This feature is crucial in drug design, where optimizing solubility and bioavailability is essential for effective pharmacological activity. In contrast, the pyridine-4-carbonyl group introduces a heterocyclic component that is commonly found in many bioactive molecules. Heterocycles are known for their ability to enhance binding affinity and selectivity, making them valuable in the development of targeted therapies.

The core structure of this compound, featuring an acetamide moiety linked to a piperidine ring, further adds to its complexity. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their favorable pharmacokinetic properties. The presence of the pyridine-4-carbonyl group on the piperidine ring suggests potential interactions with biological enzymes and receptors, which could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of compound CAS No. 1396784-10-3 make it a promising candidate for such investigations. For instance, the combination of the propan-2-ylsulfanyl and pyridine-4-carbonyl groups could enable selective binding to specific targets, thereby minimizing off-target effects.

The< strong>piperidin-4-ylmethyl group extends from the acetamide moiety, providing an additional site for functionalization and interaction with biological systems. This extension can be tailored to enhance binding affinity or to modulate metabolic stability, which are critical factors in drug development. The flexibility offered by this group allows researchers to fine-tune the compound's properties for specific applications.

A particularly exciting aspect of this compound is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can generate libraries of derivatives that can be screened for biological activity. This approach has been successfully employed in many drug development programs, leading to the identification of novel therapeutic agents.

The< strong>N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide portion of the molecule suggests a high degree of specificity in its interactions with biological targets. The pyridine ring is known to be a privileged scaffold in medicinal chemistry, often found in drugs that target enzymes and receptors involved in disease pathways. The carbonyl group further enhances the potential for hydrogen bonding interactions, which are crucial for stable binding.

In conclusion, compound CAS No. 1396784-10-3 represents a promising area of research with significant potential in chemical biology and pharmaceutical development. Its complex structure, featuring multiple functional groups such as the< strong>propan-2-ylsulfanyl,< strong>pyridine-4-carbonyl, and< strong>piperidin-4-ylmethyl moieties, makes it a versatile scaffold for designing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.